Cas no 2260917-88-0 (4-[(S)-imino(methyl)oxo-lambda6-sulfanyl]benzoic acid)

• Product Name: 4-[(S)-imino(methyl)oxo-lambda6-sulfanyl]benzoic acid
• CAS No: 2260917-88-0
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 5379692
• PubChem ID: 124252463
• Update Time: 2025-05-20

4-[(S)-imino(methyl)oxo-lambda6-sulfanyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(S)-imino(methyl)oxo-lambda6-sulfanyl]benzoic acid
• Z3486437907
• 2260917-88-0
• EN300-6739331

• Inchi： 1S/C8H9NO3S/c1-13(9,12)7-4-2-6(3-5-7)8(10)11/h2-5,9H,1H3,(H,10,11)/t13-/m0/s1
• InChI Key： UDPMVJKKFIJWAN-ZDUSSCGKSA-N
• SMILES： [S@](C)(C1C=CC(C(=O)O)=CC=1)(=N)=O

Computed Properties

• Exact Mass: 199.03031432g/mol
• Monoisotopic Mass: 199.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.6Ų

Additional information on 4-[(S)-imino(methyl)oxo-lambda6-sulfanyl]benzoic acid

4-[(S)-Imino(methyl)oxo-lambda6-sulfanyl]benzoic Acid: A Comprehensive Overview

The compound with CAS No. 2260917-88-0, known as 4-[(S)-imino(methyl)oxo-lambda6-sulfanyl]benzoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid moiety and a sulfanyl group with specific stereochemistry. The benzoic acid core is a common structural element in many bioactive compounds, making it a valuable starting point for drug discovery and chemical synthesis.

Recent studies have highlighted the potential of 4-[(S)-imino(methyl)oxo-lambda6-sulfanyl]benzoic acid in various therapeutic areas. For instance, researchers have explored its role in modulating enzyme activity, particularly in the context of protease inhibitors. The sulfanyl group in the molecule has been shown to play a critical role in stabilizing enzyme-inhibitor interactions, thereby enhancing the compound's bioactivity. This finding underscores the importance of understanding the stereochemical properties of such molecules, as even minor structural variations can significantly impact their functionality.

In terms of synthesis, 4-[(S)-imino(methyl)oxo-lambda6-sulfanyl]benzoic acid can be prepared through a variety of methods, including multi-component reactions and enzymatic catalysis. One notable approach involves the use of organocatalysts to facilitate the formation of the imino group under mild conditions. This method not only enhances yield but also minimizes the environmental footprint of the synthesis process, aligning with current trends toward sustainable chemistry.

The stereochemistry of this compound, particularly the (S)-configuration at the imino center, has been shown to influence its pharmacokinetic properties. Studies have demonstrated that this configuration may improve the compound's absorption and bioavailability when administered orally. Such insights are crucial for optimizing drug delivery systems and ensuring that therapeutic agents reach their intended targets effectively.

Beyond its direct applications in medicine, 4-[(S)-imino(methyl)oxo-lambda6-sulfanyl]benzoic acid has also found utility in materials science. Researchers have investigated its potential as a building block for constructing supramolecular assemblies and functional polymers. The molecule's ability to form hydrogen bonds and coordinate with metal ions makes it an attractive candidate for designing advanced materials with tailored properties.

Looking ahead, ongoing research into 4-[(S)-imino(methyl)oxo-lambda6-sulfanyl]benzoic acid is expected to yield further breakthroughs in both basic science and applied technologies. Collaborative efforts between chemists, biologists, and engineers are paving the way for innovative applications in fields ranging from diagnostics to renewable energy.

In conclusion, 4-[(S)-imino(methyl)oxo-lambda6-sulfanyl]benzoic acid stands as a testament to the power of interdisciplinary research in advancing our understanding of complex molecular systems. Its versatile structure and promising biological properties position it as a key player in future scientific endeavors.